Cas no 22319-24-0 (2-Hepten-4-one,2-methyl-)

• Product Name: 2-Hepten-4-one,2-methyl-
• CAS No: 22319-24-0
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 256547
• PubChem ID: 31138
• Update Time: 2025-04-19

2-Hepten-4-one,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-4-one,2-methyl-
• 2-methylhept-2-en-4-one
• 2-Hepten-4-one, 2-Me
• 2-Methyl-2-hepten-4-one
• AKOS017730460
• DTXSID30176863
• 22319-24-0
• 2-methyl-hept-2-en-4-one
• 2-Hepten-4-one, 2-methyl-
• SCHEMBL4391467

• Inchi： 1S/C8H14O/c1-4-5-8(9)6-7(2)3/h6H,4-5H2,1-3H3
• InChI Key： FKMGZMDLSNOJPQ-UHFFFAOYSA-N
• SMILES： O=C(/C=C(\C)/C)CCC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.2

Experimental Properties

• Density: 0.835
• Boiling Point: 179.3°C at 760 mmHg
• Flash Point: 59.9°C
• Refractive Index: 1.43
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enones